Cas no 80348-52-3 (1H-Imidazole-5-sulfonamide,N-(2-chlorophenyl)-1-methyl-4-nitro-)

• Product Name: 1H-Imidazole-5-sulfonamide,N-(2-chlorophenyl)-1-methyl-4-nitro-
• CAS No: 80348-52-3
• MF: C₁₀H₉ClN₄O₄S
• MW: 316.720859289169
• CID: 733148
• PubChem ID: 240370
• Update Time: 2025-04-19

1H-Imidazole-5-sulfonamide,N-(2-chlorophenyl)-1-methyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-5-sulfonamide,N-(2-chlorophenyl)-1-methyl-4-nitro-
• NSC-46513
• DTXSID001001174
• NSC46513
• 80348-52-3
• N-(2-Chlorophenyl)-1-methyl-4-nitro-1H-imidazole-5-sulfonamide

• Inchi： 1S/C10H9ClN4O4S/c1-14-6-12-9(15(16)17)10(14)20(18,19)13-8-5-3-2-4-7(8)11/h2-6,13H,1H3
• InChI Key： DJUGFWBHFFEYID-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1NS(C1=C([N+](=O)[O-])N=CN1C)(=O)=O

Computed Properties

• Exact Mass: 316.003
• Monoisotopic Mass: 316.003
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 118Ų

Experimental Properties

• Density: 1.65
• Boiling Point: 568.9°Cat760mmHg
• Flash Point: 297.9°C
• Refractive Index: 1.695

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides